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Compound of Interest

Compound Name: Ornidazole diol

Cat. No.: B1680657 Get Quote

For researchers and professionals in drug development, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility.

Ornidazole diol, a substance utilized in pharmaceutical research, requires careful handling

and disposal due to its potential hazards. This guide provides essential, step-by-step

procedures for the safe disposal of ornidazole diol, ensuring compliance and minimizing

environmental impact.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle ornidazole diol with

appropriate personal protective equipment (PPE) to mitigate exposure risks. The compound is

classified as harmful if swallowed, and can cause skin and serious eye irritation, as well as

potential respiratory irritation.[1] Furthermore, it is very toxic to aquatic life with long-lasting

effects.[2]

Essential Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[2]

Hand Protection: Use protective gloves.[2]

Skin and Body Protection: Wear impervious clothing to prevent skin contact.[2]
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Respiratory Protection: In areas with inadequate ventilation or when dust/aerosols may be

generated, use a suitable respirator.[2][3]

In the event of a spill, immediately evacuate the area and ensure adequate ventilation.[1] Spills

should be absorbed with a finely-powdered, liquid-binding material such as diatomite.[1][2]

Prevent the substance from entering drains or water courses to avoid environmental

contamination.[1][2]

Hazard Classification and Quantitative Data
Understanding the specific hazards of ornidazole diol is fundamental to its safe management.

The following table summarizes its classification according to the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS).

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[1]

Acute aquatic toxicity Category 1
H400: Very toxic to aquatic

life[2]

Chronic aquatic toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[2]

Step-by-Step Disposal Protocol
The disposal of ornidazole diol must be conducted in accordance with prevailing country,

federal, state, and local regulations.[1][2] Improper disposal can lead to significant

environmental harm and potential legal ramifications.
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Experimental Protocol for Disposal:

Waste Identification and Segregation:

Identify all waste containing ornidazole diol, including pure substance, solutions, and

contaminated labware (e.g., vials, pipette tips, gloves).

Segregate ornidazole diol waste from other laboratory waste streams to ensure proper

handling.

Containment and Labeling:

Place all ornidazole diol waste into a designated, leak-proof, and clearly labeled

hazardous waste container.

The label should include the words "Hazardous Waste," the name "Ornidazole diol," and

a clear description of the hazards (e.g., "Toxic," "Harmful if Swallowed," "Environmental

Hazard").

Storage Pending Disposal:

Store the sealed hazardous waste container in a cool, well-ventilated area, away from

incompatible materials such as strong acids, alkalis, and oxidizing agents.[1][2]

Ensure the storage area is secure and accessible only to authorized personnel.

Arranging for Professional Disposal:

Contact a licensed hazardous waste disposal company to arrange for the pickup and

disposal of the ornidazole diol waste.

Provide the disposal company with the Safety Data Sheet (SDS) for ornidazole diol to
ensure they are fully aware of the material's hazards.

Disposal should be carried out at an approved waste disposal plant, which typically

involves incineration for pharmaceutical waste.[4][5]

Documentation:
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Maintain detailed records of the amount of ornidazole diol waste generated, the dates of

accumulation, and the date of pickup by the disposal company.

Retain all documentation provided by the hazardous waste disposal company, such as

waste manifests.

Note: Under no circumstances should ornidazole diol be disposed of down the drain or in

regular trash.[4] The U.S. Environmental Protection Agency (EPA) regulations, particularly

Subpart P of the Resource Conservation and Recovery Act (RCRA), prohibit the sewering of

hazardous pharmaceutical waste by healthcare facilities.[4][6]

Logical Workflow for Ornidazole Diol Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of ornidazole diol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1680657?utm_src=pdf-body
https://www.benchchem.com/product/b1680657?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.benchchem.com/product/b1680657?utm_src=pdf-body
https://www.benchchem.com/product/b1680657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Disposal & Documentation

Ornidazole Diol Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Spill or Release?

Contain Spill with Absorbent Material
Prevent Entry into Drains

Yes

Collect Waste in Designated
Hazardous Waste Container

No

Securely Seal and Label Container
('Hazardous Waste', Chemical Name, Hazards)

Store in a Cool, Ventilated, Secure Area

Contact Licensed Hazardous
Waste Disposal Vendor

Provide Ornidazole Diol SDS to Vendor

Schedule Waste Pickup

Complete and Retain
Waste Manifest Documents

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of ornidazole diol waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1680657?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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